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Compound of Interest

Compound Name: 1,2-Bis(tosyloxy)ethane

Cat. No.: B1267912 Get Quote

Essential Safety and Handling Guide for 1,2-
Bis(tosyloxy)ethane
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,2-Bis(tosyloxy)ethane (CAS RN: 6315-52-2). The following

procedural guidance is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Chemical and Physical Properties
1,2-Bis(tosyloxy)ethane is a white to almost white crystalline powder. Understanding its

properties is crucial for safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1267912?utm_src=pdf-interest
https://www.benchchem.com/product/b1267912?utm_src=pdf-body
https://www.benchchem.com/product/b1267912?utm_src=pdf-body
https://www.benchchem.com/product/b1267912?utm_src=pdf-body
https://www.benchchem.com/product/b1267912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms

1,2-Bis(p-toluenesulfonyloxy)ethane, Ethylene

Glycol Bis(p-toluenesulfonate), Ethylene Glycol

Ditosylate[1]

Physical State Solid Crystal - Powder (at 20°C)

Molecular Formula C₁₆H₁₈O₆S₂[1]

Molecular Weight 370.43 g/mol [1]

Melting Point 126.0 to 129.0 °C

Solubility Slightly soluble in water[2]

Hazard Identification and GHS Classification
This chemical is classified as hazardous. The signal word is "Warning".[1][3][4]

GHS Classification Hazard Statement

Skin Irritation, Category 2 H315: Causes skin irritation[1][3][4][5]

Eye Irritation, Category 2A H319: Causes serious eye irritation[1][3][4][5]

STOT Single Exposure, Category 3 H335: May cause respiratory irritation[3][4][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. Engineering controls, such as a

chemical fume hood or local exhaust ventilation, must be used where dust may be generated.

[3] A safety shower and eye bath should also be readily accessible.
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Protection Type Required PPE
Specific
Recommendations

Eye / Face Protection Safety Goggles / Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[4] A face shield

may be required in situations

with a higher risk of splashing.

Skin Protection
Chemical-Resistant Gloves &

Lab Coat

Handle with protective gloves

that have been inspected prior

to use.[3] Use proper glove

removal technique to avoid

skin contact.[3] Wear

impervious and fire/flame

resistant protective clothing,

such as a long-sleeved lab

coat.[4] Protective boots may

be required for larger scale

operations.

Respiratory Protection
Dust Respirator / Full-Face

Respirator

A dust respirator should be

used to avoid inhaling the

powder. If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator should be used.[4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for minimizing risk.

Preparation and Engineering Controls
Ensure a certified chemical fume hood or other local exhaust ventilation system is

operational.[3]
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Verify that a safety shower and eyewash station are unobstructed and functional.

Clear the work area of all non-essential items.

Assemble all necessary equipment and reagents before handling the chemical.

Donning PPE
Follow the workflow below for donning and doffing PPE to prevent cross-contamination.

Donning PPE Doffing PPE

1. Lab Coat / Gown

2. Dust Respirator

3. Safety Goggles

4. Gloves (over cuffs)

1. Gloves

2. Lab Coat / Gown

3. Safety Goggles

4. Dust Respirator

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Chemical Handling
Handle the substance exclusively within the fume hood or ventilated enclosure.

When weighing, use a spatula and handle carefully to avoid creating dust.[3]
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Keep the container tightly closed when not in use.[3][4]

Avoid contact with skin, eyes, and clothing.

Post-Handling Decontamination
Wipe down the work surface and any equipment used with an appropriate solvent and then

soap and water.

Dispose of contaminated wipes as hazardous waste.

Wash hands and face thoroughly after handling the chemical.[1]

Disposal Plan
All waste materials must be treated as hazardous.

Waste Collection
Solid Waste: Collect excess reagent and any contaminated disposable materials (e.g., weigh

boats, gloves, wipes) in a dedicated, airtight, and clearly labeled hazardous waste container.

[3]

Contaminated Packaging: The original container must be disposed of as unused product.[3]

Disposal Method
Disposal must be carried out in accordance with all federal, state, and local regulations.

A common method is to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.

Never dispose of 1,2-Bis(tosyloxy)ethane down the drain.[3]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Emergency Procedures and First Aid
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In case of accidental exposure, follow these immediate steps.

Skin Contact

Eye Contact Inhalation

Exposure Event

Remove contaminated clothing immediately

Rinse cautiously with water for several minutes Move person to fresh air

Wash with plenty of soap and water

Get medical advice/attention if irritation or symptoms persist

Remove contact lenses, if present/easy

Continue rinsing

Keep at rest in a comfortable position

Click to download full resolution via product page

First Aid Response to Exposure
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Exposure Route First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[3] If skin irritation occurs, seek medical

advice. Wash contaminated clothing before

reuse.

Eye Contact

Rinse cautiously with water for several minutes.

[3] Remove contact lenses if you are wearing

them and it is easy to do so; continue rinsing. If

eye irritation persists, get medical advice or

attention.

Inhalation

Move the victim to fresh air and keep them at

rest in a position that is comfortable for

breathing.[3][4] If you feel unwell, seek medical

advice.[3]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person.[3] Seek

medical advice if you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrumchemical.com [spectrumchemical.com]

2. 1,2-BIS(TOSYLOXY)ETHANE | 6315-52-2 [chemicalbook.com]

3. chemicalbook.com [chemicalbook.com]

4. echemi.com [echemi.com]

5. Page loading... [wap.guidechem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/msds/1-2-bis-tosyloxy-ethane.pdf
https://www.chemicalbook.com/msds/1-2-bis-tosyloxy-ethane.pdf
https://www.chemicalbook.com/msds/1-2-bis-tosyloxy-ethane.pdf
https://www.echemi.com/sds/12-bistosyloxyethane-pid_Rock8997.html
https://www.chemicalbook.com/msds/1-2-bis-tosyloxy-ethane.pdf
https://www.chemicalbook.com/msds/1-2-bis-tosyloxy-ethane.pdf
https://www.benchchem.com/product/b1267912?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/TCI-E0438.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9151509.htm
https://www.chemicalbook.com/msds/1-2-bis-tosyloxy-ethane.pdf
https://www.echemi.com/sds/12-bistosyloxyethane-pid_Rock8997.html
https://wap.guidechem.com/encyclopedia/1-2-bis-tosyloxy-ethane-dic14295.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Bis(tosyloxy)ethane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267912#personal-protective-equipment-for-
handling-1-2-bis-tosyloxy-ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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